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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

The Plastics Microbial Biodegradation Database (PMBD) is a vital, publicly accessible
repository that centralizes information on microorganisms and enzymes capable of degrading
plastics.[1][2][3][4][5][6] This resource is invaluable for researchers investigating novel solutions
to plastic pollution and for professionals in drug development exploring enzymatic and
microbial applications. This guide provides detailed instructions on how to effectively use the
PMBD search function, alongside relevant experimental protocols and data visualization tools
to streamline your research.

The Plastics Microbial Biodegradation Database
(PMBD): An Overview

The PMBD houses a comprehensive collection of manually curated data from scientific
literature, encompassing relationships between 949 microorganisms and various plastics, as
well as 79 genes confirmed to be involved in the biodegradation process.[1][2][3][4][5][7][8]
Additionally, it includes over 8000 enzyme sequences predicted to have plastic degradation
capabilities, sourced from the TrEMBL section of the UniProt database.[1][2][3][4][5][7][8] The
database is freely accessible at --INVALID-LINK--.[1][2][3][4][5][7][8]

The PMBD offers two primary methods for data retrieval: browsing and searching. It also
provides valuable tools for sequence alignment and function prediction to aid in the analysis of
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protein sequences.[1][4][7][9][10][11]

Navigating the PMBD: The Search Function

The PMBD provides a user-friendly search interface to quickly locate specific information within
its extensive collection of data.

Basic Search Protocol

o Locate the Search Bar: The search bar is prominently displayed on the homepage of the
PMBD website.[9]

o Enter Your Query: Input your search term into the search bar. You can use various keywords,
including:

o Plastic Name: Use either the full name (e.qg., "Polyethylene terephthalate") or common
abbreviations (e.g., "PET").

o Microorganism Name: Enter the genus and species (e.g., Ideonella sakaiensis).
o Enzyme Name: Search for specific enzymes (e.g., "PETase").
o Gene Name: Input the name of a gene associated with plastic degradation.

« Initiate the Search: Press the "Search" button to execute your query.

« Interpret the Results: The search results are organized into distinct categories for clarity:
"Microorganisms," "Enzymes," and "External Database".[9] This allows for a targeted review
of the returned information.

Advanced Search Strategies

While the PMBD website does not feature a dedicated "Advanced Search" page with multiple
filtering options, users can refine their searches using strategic keyword combinations. For
instance, to find microorganisms that degrade a specific plastic, a query such as "
[Microorganism Name][Plastic Name]" can be employed.

Searchable Data Summary
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The following table summarizes the key data types that can be retrieved using the PMBD
search function.

Data Category Searchable Fields Example Search Query

) ) Name of Microorganism, Type Ideonella sakaiensis,
Microorganisms )
of Plastic Degraded Polyethylene terephthalate

Enzyme Name, Associated o
PETase, Ideonella sakaiensis,

Enzymes Microorganism, Plastic
PET
Substrate
G Gene Name, Associated MHETase, Ideonella
enes
Microorganism, Function sakaiensis, PET degradation
Plastics Full Name, Abbreviation Polyvinyl alcohol, PVA

Visualizing the PMBD Search Workflow

The following diagram illustrates the logical flow of a typical search query within the PMBD.

Categorized Results

External Database

Enter Search Query
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A simplified workflow for executing a search in the PMBD.

Experimental Protocol: Assessing Microbial
Degradation of Polyethylene Terephthalate (PET)

This protocol provides a method for evaluating the degradation of PET films by a specific

microorganism, such as Ideonella sakaiensis.

Materials

PET film (amorphous, e.g., 0.25 mm thick)
Culture of the test microorganism (e.g., ldeonella sakaiensis 201-F6)

Minimal salt medium (e.g., M9 medium) supplemented with a carbon source for initial growth
(e.q., glucose)

Sterile culture tubes or flasks
Incubator shaker
Scanning Electron Microscope (SEM)

High-Performance Liquid Chromatography (HPLC) system

Procedure

Preparation of PET Film: Cut the PET film into small, uniform pieces (e.g., 6 mm diameter
discs). Sterilize the film pieces by washing with 70% ethanol followed by sterile distilled
water.

Microorganism Culture: Inoculate the test microorganism into a liquid culture medium
containing a suitable carbon source and incubate until a sufficient cell density is reached.

Degradation Assay: a. Centrifuge the microbial culture to pellet the cells. Wash the cells with
sterile minimal salt medium to remove any residual carbon source. b. Resuspend the cells in
a fresh minimal salt medium where the PET film is the sole carbon source. c. Add the
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sterilized PET film pieces to the cell suspension. d. Incubate the cultures at the optimal
growth temperature for the microorganism (e.g., 30°C for I. sakaiensis) with shaking.

e Analysis of Degradation: a. Weight Loss Measurement: At regular intervals (e.g., every 7
days), remove a subset of PET films from the culture. Gently wash the films to remove any
adhered cells, dry them to a constant weight, and measure the weight loss. b. Surface
Morphology Analysis: Analyze the surface of the PET films using SEM to observe any
changes, such as pitting, erosion, or the formation of biofilms. c. Analysis of Degradation
Products: Analyze the culture supernatant using HPLC to detect and quantify the products of
PET degradation, such as terephthalic acid (TPA) and mono(2-hydroxyethyl) terephthalate
(MHET).

Visualizing a Key Biodegradation Pathway: PET
Degradation by Ideonella sakaiensis

The bacterium Ideonella sakaiensis utilizes a two-enzyme system to depolymerize PET into its
constituent monomers, which can then be assimilated by the cell.[12]
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The enzymatic degradation pathway of PET by Ideonella sakaiensis.

By leveraging the search functionalities of the PMBD and employing robust experimental
protocols, researchers can significantly advance our understanding of plastic biodegradation
and contribute to the development of innovative solutions for a more sustainable future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Assessing microbial plastic degradation requires robust methods - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. Frontiers | Microbial and Enzymatic Degradation of Synthetic Plastics [frontiersin.org]

o 3. PMBD: a Comprehensive Plastics Microbial Biodegradation Database - PubMed
[pubmed.ncbi.nim.nih.gov]

o 4. researchgate.net [researchgate.net]
5. scilit.com [scilit.com]
e 6. academic.oup.com [academic.oup.com]

» 7. Biological Degradation of Plastics and Microplastics: A Recent Perspective on Associated
Mechanisms and Influencing Factors - PMC [pmc.ncbi.nim.nih.gov]

» 8. researchgate.net [researchgate.net]
» 9. academic.oup.com [academic.oup.com]

» 10. PMBD: a Comprehensive Plastics Microbial Biodegradation Database - PMC
[pmc.ncbi.nlm.nih.gov]

e 11. researchgate.net [researchgate.net]
e 12. Polyethylene terephthalate - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Unlocking the Plastics Microbial Biodegradation
Database: A Researcher's Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135303#how-to-use-the-plastics-microbial-
biodegradation-database-search-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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